N-[2-(butan-2-yl)phenyl]-1-benzofuran-2-carboxamide

• IUPAC Name: N-(2-butan-2-ylphenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C19H19NO2/c1-3-13(2)15-9-5-6-10-16(15)20-19(21)18-12-14-8-4-7-11-17(14)22-18/h4-13H,3H2,1-2H3,(H,20,21)
• InChI Key: FGBIUVYJVHGHRY-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=CC=C1NC(=O)C2=CC3=CC=CC=C3O2
• Molecular Formula: C19H19NO2
• Molecular Weight: 293.4 g/mol

Description

N-[2-(butan-2-yl)phenyl]-1-benzofuran-2-carboxamide is a compound that belongs to the class of benzofuran derivatives. Benzofuran compounds are known for their diverse biological activities and potential applications in various fields such as medicine, chemistry, and industry. This compound, in particular, has garnered interest due to its unique structural features and potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(butan-2-yl)phenyl]-1-benzofuran-2-carboxamide typically involves the formation of the benzofuran ring followed by the introduction of the carboxamide group. One common method involves the cyclization of appropriate precursors under acidic or basic conditions to form the benzofuran core. Subsequent reactions introduce the carboxamide group through amide bond formation reactions.

Industrial Production Methods

Industrial production of benzofuran derivatives often employs microwave-assisted synthesis (MWI) due to its efficiency and high yield. This method involves the use of microwave irradiation to accelerate the reaction process, resulting in the rapid formation of the desired product with fewer side reactions .

Chemical Reactions Analysis

Types of Reactions

N-[2-(butan-2-yl)phenyl]-1-benzofuran-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are commonly used.

Substitution: Substitution reactions often involve reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, alcohols).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce alcohols or amines.

Scientific Research Applications

Chemistry: The compound is used as a building block for the synthesis of more complex molecules.

Biology: It has shown potential as a bioactive molecule with applications in drug discovery and development.

Medicine: The compound’s unique structure makes it a candidate for therapeutic applications, including anticancer and antiviral activities.

Industry: It is used in the production of pharmaceuticals and agrochemicals due to its versatile chemical properties.

Mechanism of Action

The mechanism of action of N-[2-(butan-2-yl)phenyl]-1-benzofuran-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Benzofuran Derivatives: Compounds such as benzofuran-2-yl-(4,5-dihydro-3,5-substituted diphenylpyrazol-1-yl)methanone share structural similarities with N-[2-(butan-2-yl)phenyl]-1-benzofuran-2-carboxamide.

Indole Derivatives: Indole derivatives, such as indole-3-acetic acid, also exhibit diverse biological activities and are structurally related to benzofuran compounds.

Uniqueness

This compound stands out due to its specific substitution pattern and the presence of the carboxamide group, which imparts unique chemical and biological properties. This makes it a valuable compound for various research and industrial applications.